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Compound of Interest

Compound Name: 7-Acetoxy-4-methylcoumarin

Cat. No.: B160210 Get Quote

Application Note and Protocol
Topic: Protocol for Preparing 7-Acetoxy-4-Methylcoumarin Stock Solutions

Audience: Researchers, scientists, and drug development professionals.

Abstract
7-Acetoxy-4-methylcoumarin, also known as 4-methylumbelliferyl acetate (4-MUA), is a

widely used fluorogenic substrate for detecting the activity of various esterases, including

carboxylesterases and acetylcholinesterase (AChE).[1] Upon enzymatic hydrolysis, it yields the

highly fluorescent product 4-methylumbelliferone (4-MU), which allows for sensitive

quantification of enzyme activity.[1] Proper preparation of stock solutions is critical for obtaining

accurate and reproducible results in experimental assays. This document provides a detailed

protocol for the preparation, storage, and handling of 7-acetoxy-4-methylcoumarin stock

solutions for research applications.

Properties of 7-Acetoxy-4-Methylcoumarin
A summary of the key physical and chemical properties of 7-acetoxy-4-methylcoumarin is

provided below. This data is essential for accurate calculations and safe handling.
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Property Value Reference(s)

Synonyms
4-Methylumbelliferyl Acetate,

4-MUA
[1][2]

CAS Number 2747-05-9 [1][2][3][4]

Molecular Formula C₁₂H₁₀O₄ [1][3][4][5]

Molecular Weight 218.21 g/mol [1][4][6]

Appearance
White to beige crystalline

powder or flakes
[3][6][7]

Melting Point 151-154 °C [6]

Solubility
DMSO: 20 mg/mL; DMF: 20

mg/mL
[1]

Purity >98.0% [6]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the procedure for preparing a high-concentration stock solution of 7-
acetoxy-4-methylcoumarin in DMSO.

Materials and Equipment
7-Acetoxy-4-methylcoumarin (solid powder)

Anhydrous/High-purity Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Safety Precautions
7-Acetoxy-4-methylcoumarin may cause skin, eye, and respiratory irritation.[2]

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat, to prevent

skin and eye contact.[6][8]

Wash hands and exposed skin thoroughly after handling.[6]

Consult the Safety Data Sheet (SDS) for complete safety information before use.[2]

Preparation Workflow
The following diagram illustrates the key steps for preparing the stock solution.
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Workflow for Stock Solution Preparation

Preparation

Storage

1. Weigh Compound

2. Add Solvent (DMSO)

Precise Amount

3. Dissolve Completely
(Vortex/Sonicate)

Calculated Volume

4. Aliquot into Tubes

Homogeneous Solution

5. Store at -20°C or -80°C

Avoid Freeze-Thaw

Click to download full resolution via product page

Caption: A flowchart of the protocol for preparing 7-acetoxy-4-methylcoumarin stock

solutions.

Step-by-Step Procedure
Equilibrate: Allow the vial of solid 7-acetoxy-4-methylcoumarin to come to room

temperature before opening to prevent moisture condensation.
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Weigh: On an analytical balance, carefully weigh the desired amount of the compound into a

suitable tube or vial.

Add Solvent: Using a calibrated pipette, add the calculated volume of high-purity DMSO to

the solid compound. Refer to Table 1 for common concentrations.

Dissolve: Tightly cap the vial and vortex thoroughly. If necessary, use a sonicator bath for a

few minutes to ensure the solid is completely dissolved, resulting in a clear solution.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in light-protecting

microcentrifuge tubes or amber vials. This practice minimizes contamination and degradation

from repeated freeze-thaw cycles.

Store: Store the aliquots as recommended in Section 4.0.

Stock Solution Calculation Guide
To prepare stock solutions of a specific molarity, use the following formula:

Mass (mg) = Desired Molarity (mM) × Final Volume (mL) × 0.21821

Table 1: Mass of 7-Acetoxy-4-methylcoumarin required for common stock concentrations.

Desired
Concentration

Volume of DMSO to
Add to 1 mg

Volume of DMSO to
Add to 5 mg

Mass for 1 mL
Stock

1 mM 4.58 mL 22.91 mL 0.22 mg

5 mM 0.92 mL 4.58 mL 1.09 mg

10 mM 0.46 mL 2.29 mL 2.18 mg

20 mM 0.23 mL 1.15 mL 4.36 mg

Calculations are based on a molecular weight of 218.21 g/mol . Data is adapted from vendor-

supplied tables.[9]

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of the compound.

Solid Compound: The solid form is stable for at least four years when stored correctly.[1] It is

recommended to keep it in a cool (<15°C), dark, and tightly sealed container.[2][6] The

compound is known to be light-sensitive.[6]

Stock Solutions: For prepared stock solutions in DMSO, the following storage conditions are

recommended[9]:

-20°C: Stable for up to 1 month.

-80°C: Stable for up to 6 months.

Always protect solutions from light and avoid repeated freeze-thaw cycles by using single-use

aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Page loading... [guidechem.com]

4. scbt.com [scbt.com]

5. 7-Acetoxy-4-methylcoumarin [webbook.nist.gov]

6. 7-Acetoxy-4-methylcoumarin 2747-05-9 | TCI AMERICA [tcichemicals.com]

7. 7-Acetoxy-4-methylcoumarin | 2747-05-9 [chemicalbook.com]

8. fishersci.com [fishersci.com]

9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [protocol for preparing 7-acetoxy-4-methylcoumarin
stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.caymanchem.com/product/38909/7-acetoxy-4-methylcoumarin
https://cdn.caymanchem.com/cdn/msds/38909m.pdf
https://www.tcichemicals.com/US/en/p/A1527
https://www.tcichemicals.com/US/en/p/A1527
https://www.medchemexpress.com/7-acetoxy-4-methylcoumarin.html
https://www.benchchem.com/product/b160210?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/38909/7-acetoxy-4-methylcoumarin
https://cdn.caymanchem.com/cdn/msds/38909m.pdf
https://www.guidechem.com/encyclopedia/7-acetoxy-4-methylcoumarin-dic10896.html
https://www.scbt.com/p/7-acetoxy-4-methylcoumarin-2747-05-9
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H10O4/c1-7-5-12(14)16-11-6-9(15-8(2)13)3-4-10(7)11/h3-6H,1-2H3
https://www.tcichemicals.com/US/en/p/A1527
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3713093.htm
https://www.fishersci.com/store/msds?partNumber=AC156380250&productDescription=7-HYDROXY-4-METHYLCOUMAR+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.medchemexpress.com/7-acetoxy-4-methylcoumarin.html
https://www.benchchem.com/product/b160210#protocol-for-preparing-7-acetoxy-4-methylcoumarin-stock-solutions
https://www.benchchem.com/product/b160210#protocol-for-preparing-7-acetoxy-4-methylcoumarin-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160210#protocol-for-preparing-7-acetoxy-4-
methylcoumarin-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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